(3-Bromo-2-fluorophenyl)(4-fluorophenyl)methanol

• Molecular Formula: C13H9BrF2O
• Molecular Weight: 299.11 g/mol
• IUPAC Name: (3-bromo-2-fluorophenyl)-(4-fluorophenyl)methanol
• InChI: InChI=1S/C13H9BrF2O/c14-11-3-1-2-10(12(11)16)13(17)8-4-6-9(15)7-5-8/h1-7,13,17H
• InChI Key: URTXDDPWRZWCIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)F)C(C2=CC=C(C=C2)F)O

Description

(3-Bromo-2-fluorophenyl)(4-fluorophenyl)methanol is a useful research compound. Its molecular formula is C13H9BrF2O and its molecular weight is 299.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-2-fluorobenzaldehyde (0.150 g, 0.739 mmol) in THF (3.21 mL) cooled to −78° C. was added (4-fluorophenyl)magnesium bromide (0.443 mL, 0.887 mmol). The reaction mixture was maintained at −78° C. for at least 1 hr, then allowed to warm to room temperature slowly over 2 hr. The reaction was quenched with a saturated aqueous solution of NH4Cl. The reaction mixture was diluted with CH2Cl2 and the layers were separated. The aqueous phase was extracted with CH2Cl2 (2×). Organics were combined, dried over Na2SO4, filtered, and concentrated to afford the title compound as a yellow residue.